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This technical guide provides an in-depth overview of the foundational research conducted on
the Heliotron J stellarator, a helical-axis heliotron device located at the Institute of Advanced
Energy, Kyoto University. Heliotron J is a pivotal experimental platform for exploring advanced
stellarator concepts, with a primary focus on optimizing plasma confinement through the
strategic control of its magnetic field configuration. This document details the core principles,
experimental methodologies, and key findings from foundational Heliotron J experiments,
presenting quantitative data in a structured format and illustrating critical workflows and logical
relationships through diagrams.

Core Principles of Heliotron J

Heliotron J is a medium-sized helical-axis heliotron designed to investigate the confinement
properties of plasmas in a magnetic field with a three-dimensional magnetic axis.[1] Its
research mission is to establish the design principles for an optimized helical-axis heliotron,
aiming for a high-level of compatibility between good particle confinement and
magnetohydrodynamic (MHD) stability.[2]

A key feature of Heliotron J is its ability to control the "bumpiness" of the magnetic field, which
Is @ measure of the variation of the magnetic field strength in the toroidal direction.[3] This
control is achieved by adjusting the currents in two distinct sets of toroidal field coils.[3] The
foundational research on Heliotron J has demonstrated that this bumpiness plays a crucial role
in the confinement of both thermal and energetic particles.[3][4]
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Device and Experimental Parameters

The fundamental parameters of the Heliotron J device and the typical range of plasma
parameters achieved in its experiments are summarized in the tables below.

Table 1: Hell ice Specificati

Parameter Value

Major Radius (R) 1.2 m[1]

Average Plasma Minor Radius (a) 0.1-0.2m[1]

Magnetic Field Strength (on axis) up to 1.5 T[1]

Helical Coil (L=1, M=4) Continuous winding[3]

Toroidal Field Coils Two sets for bumpiness control[3]

Vertical Field Coils Three sets for plasma positioning and shaping

System Power Notes

Electron Cyclotron Heating Used for plasma production
0.5 MWI[3] _

(ECH) and electron heating.

Two tangential beamlines for

Neutral Beam Injection (NBI) 1.5 MWI3] ) ) )
ion heating and current drive.

lon Cyclotron Range of o )
2.5 MW[3] Used for minority ion heating.

Frequencies (ICRF)

Table 3: Comparative Plasma Parameters in Different
Bumpiness Configurations

One of the core research areas of Heliotron J is the investigation of how plasma confinement
is affected by the magnetic field's "bumpiness” (eb). Experiments are typically conducted in
three main configurations: low, medium, and high bumpiness. The following table summarizes
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key findings on how these configurations impact plasma parameters and confinement,

synthesized from multiple foundational studies.

Parameter

Low Bumpiness
(eb = 0.015)

Medium
Bumpiness (eb =
0.06)

High Bumpiness
(eb = 0.15)

Fast lon Confinement

Less favorable

Most favorable, with
observed fast ions up
to 30 keV.[3]

Global Energy

Better than low

Confinement (ECH Lower Highest )
bumpiness.
plasmas)
Global Energy
] Better than low )
Confinement (NBI Lower ) Highest
bumpiness
plasmas)
Bulk lon Temperature Highest heating

Increase (with ICRF)

efficiency observed.[5]

Toroidal Current

Control

Demonstrates
effective control of

non-inductive

currents.[3]

Note: The values for bumpiness (eb) are approximate and can be varied in the experiments.
The qualitative descriptions of confinement are based on comparative studies under different
heating scenarios.

Experimental Protocols

The foundational experiments on Heliotron J follow a well-defined sequence of operations to
produce, sustain, and diagnose the plasma. The primary methodologies for plasma heating are
Electron Cyclotron Heating (ECH), Neutral Beam Injection (NBI), and lon Cyclotron Range of
Frequencies (ICRF) heating.
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Plasma Production and Heating

o Magnetic Field Configuration: The experiment begins with the energizing of the helical,
toroidal, and vertical field coils to establish the desired magnetic field configuration, including
the specific level of bumpiness.

o Gas Puffing: A working gas, typically hydrogen or deuterium, is puffed into the vacuum
vessel to provide the fuel for the plasma.

e Plasma Initiation: A high-power microwave beam from the ECH system is injected into the
vacuum vessel. The microwaves resonate with the electrons in the gas at a specific
magnetic field strength, ionizing the gas and forming the initial plasma.

e Main Heating: Once the initial plasma is formed, the main heating systems are activated.

o NBI: High-energy neutral particles are injected into the plasma. These particles are ionized
and transfer their energy to the plasma ions through collisions.

o ICRF: Radiofrequency waves are launched into the plasma, which are absorbed by a
minority ion species (e.g., hydrogen in a deuterium plasma), accelerating them to high
energies. These energetic ions then transfer their energy to the bulk plasma.

o Plasma Sustainment and Control: The plasma density is controlled throughout the discharge
by feedback-controlled gas puffing. The plasma position is maintained by adjusting the
currents in the vertical field coils.

Diagnhostic Systems

Heliotron J is equipped with a comprehensive suite of diagnostics to measure the key plasma
parameters. These include:

e Thomson Scattering: For measuring electron temperature and density profiles.
e Microwave Interferometer: For measuring the line-averaged electron density.

o Charge Exchange Neutral Particle Analyzer (CX-NPA): For measuring the ion temperature
and the energy distribution of fast ions.
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» Magnetic Diagnostics: For measuring the magnetic field and plasma position.
o Bolometers: For measuring the total radiated power from the plasma.

o Langmuir Probes: For measuring plasma parameters at the edge.

Visualizations of Workflows and Logical
Relationships

The following diagrams, generated using the DOT language, illustrate key workflows in the
Heliotron J experiments.
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Caption: A diagram illustrating the sequential workflow of a typical Heliotron J experiment.
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Caption: A diagram showing the data analysis workflow from raw data to physics results.
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Conclusion

The foundational research on Heliotron J has significantly advanced the understanding of
plasma confinement in helical-axis heliotrons. The ability to control the magnetic field
bumpiness has been demonstrated as a powerful tool for optimizing the confinement of both
thermal and energetic particles. The experimental protocols and diagnostic capabilities of
Heliotron J enable detailed investigations of plasma behavior under a wide range of
conditions. The findings from these foundational experiments provide a strong physics basis for
the design of future stellarator-based fusion power plants.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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